2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(3-methoxyphenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H21FN2O2/c1-24-17-5-2-4-14(12-17)13-21-19(23)22-11-3-6-18(22)15-7-9-16(20)10-8-15/h2,4-5,7-10,12,18H,3,6,11,13H2,1H3,(H,21,23)
• InChI Key: POBAGFIYTIINNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)N2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O2
• Molecular Weight: 328.4 g/mol

Description

2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide, also known as FP-MB-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide is not fully understood, but it is believed to involve the modulation of various receptors and enzymes in the body. 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, stress response, and cell survival. 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has also been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids.
Biochemical and Physiological Effects
2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects in the body. In pharmacology, 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been shown to have analgesic, anxiolytic, and antidepressant effects. In neuroscience, 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been shown to modulate the activity of the endocannabinoid system and the sigma-1 receptor, which are involved in various physiological processes, including pain perception, stress response, and cell survival.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to modulate multiple targets in the body. However, 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide also has several limitations, including its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the study of 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide. One direction is the investigation of the potential therapeutic applications of 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the study of the mechanism of action of 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide and its effects on various receptors and enzymes in the body. Additionally, the development of new synthesis methods for 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide may lead to increased availability and reduced cost, making it more accessible for scientific research.

Synthesis Methods

2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide can be synthesized using various methods, including solid-phase synthesis, solution-phase synthesis, and microwave-assisted synthesis. One of the most commonly used methods is the solid-phase synthesis method, which involves the use of a resin-bound pyrrolidine scaffold and the incorporation of the desired functional groups.

Scientific Research Applications

2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been studied for its potential as a modulator of various receptors, including the dopamine receptor and the sigma-1 receptor. In neuroscience, 2-(4-fluorophenyl)-N-(3-methoxybenzyl)-1-pyrrolidinecarboxamide has been investigated for its potential as a tool for studying the function of the endocannabinoid system and the sigma-1 receptor.